Cas no 156684-87-6 (2,3-Difluoro-4-hexylphenyl boronic acid)

• Product Name: 2,3-Difluoro-4-hexylphenyl boronic acid
• CAS No: 156684-87-6
• MF: C₁₂H₁₇BF₂O₂
• MW: 242.069990873337
• CID: 2846496
• Update Time: 2023-08-09

2,3-Difluoro-4-hexylphenyl boronic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-DIFLUORO-4-HEXYLPHENYL BORONIC ACID
• AB32021
• 4-n-Hexyl-2,3-difluorophenyl boronic acid
• 2,3-Difluoro-4-hexylphenyl boronic acid

• Inchi： 1S/C12H17BF2O2/c1-2-3-4-5-6-9-7-8-10(13(16)17)12(15)11(9)14/h7-8,16-17H,2-6H2,1H3
• InChI Key： YKQITOFSFPCTNI-UHFFFAOYSA-N
• SMILES： FC1C(=C(B(O)O)C=CC=1CCCCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 217
• Topological Polar Surface Area: 40.5